BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
JMS-175-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JMS-175-2

Cat. No.: B15581588

Essential Safety and Handling Guide for IMS-
175-2

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
CX3CR1 antagonist, JMS-175-2 (CAS: 1380392-05-1). The following procedural guidance is
intended to be a primary resource for laboratory safety and chemical handling, ensuring the

protection of all personnel.

Compound Information and Storage

JMS-175-2 is a potent and selective antagonist of the CX3CR1 receptor, with the molecular
formula C25H26CIN30.[1][2] It is typically supplied as a solid powder and is soluble in dimethyl
sulfoxide (DMSO).[2] While it is shipped as a non-hazardous chemical, it is crucial to handle it

with care in a laboratory setting.[2][3]

Storage Conditions:

Condition Temperature Duration
Short-term 0-4 °C Days to Weeks
Long-term -20 °C Months to Years

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15581588?utm_src=pdf-interest
https://www.benchchem.com/product/b15581588?utm_src=pdf-body
https://www.benchchem.com/product/b15581588?utm_src=pdf-body
https://www.biosynth.com/p/FFC39205/1380392-05-1-jms-17-2
https://www.alfa-chemistry.com/product/jms-17-2-cas-1380392-05-1-107804.html
https://www.alfa-chemistry.com/product/jms-17-2-cas-1380392-05-1-107804.html
https://www.alfa-chemistry.com/product/jms-17-2-cas-1380392-05-1-107804.html
https://www.sun-shinechem.com/Details/JMS-17-2/4624/1380392-05-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Data compiled from supplier information.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling JMS-175-2 to
minimize exposure and ensure personal safety.

PPE Category Specific Item Rationale

) Safety glasses with side Protects eyes from splashes or
Eye Protection ) ) )
shields or goggles airborne particles.

Provides a barrier against skin

Hand Protection Nitrile gloves
contact.
_ Protects skin and clothing from
Body Protection Laboratory coat o
contamination.
Not generally required for Use a fume hood to control

Respiratory Protection -
small quantities exposure to dust or aerosols.

PPE Workflow Diagram
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Preparation Phase

Assess Risks

Gather all necessary PPE

Don Lab Coat

Don Eye Protection

Don Gloves

Handle JMS-175-2 in a Fume Hood

Disposal & Cvleanup Phase

Dispose of Contaminated Materials in Designated Waste
Remove Gloves

Remove Lab Coat

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for donning and doffing PPE when handling JMS-175-2.
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Handling Procedures

Adherence to the following step-by-step handling procedures is critical for maintaining a safe
laboratory environment.

Experimental Protocol: Preparation of a Stock Solution

o Preparation: Before handling the compound, ensure your work area in the fume hood is
clean and uncluttered. Assemble all necessary equipment, including vials, pipettes, and
solvent (DMSO).

e Weighing: Tare a clean, empty vial on an analytical balance. Carefully weigh the desired
amount of JMS-175-2 powder in the vial.

¢ Solubilization: In the fume hood, add the appropriate volume of DMSO to the vial containing
the JIMS-175-2 powder.

e Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

o Labeling: Clearly label the vial with the compound name (JMS-175-2), concentration,
solvent, and date of preparation.

o Storage: Store the stock solution at the recommended temperature as outlined in the storage
table.

Disposal Plan

Proper disposal of IMS-175-2 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Type

Disposal Container Disposal Procedure

Unused solid IMS-175-2

) Collect in a clearly labeled,
Labeled hazardous chemical _ _
) sealed container for chemical
waste container _
waste pickup.

Contaminated solid waste
(e.g., gloves, weigh boats,

pipette tips)

Place in a designated, sealed
Lined chemical waste bin container for solid chemical

waste.

Liquid waste (e.g., unused
stock solutions, contaminated

solvent)

Collect in a compatible, sealed
Labeled hazardous liquid container for liquid chemical
chemical waste container waste disposal. Do not pour
down the drain.

Empty JMS-175-2 container

Triple rinse with a suitable
solvent (e.g., ethanol or
acetone). Collect the first rinse
as hazardous liquid waste.

Glass or regular trash After triple rinsing and air
drying, deface the label and
dispose of the container in the
appropriate recycling or trash
bin.

Logical Flow for Waste Disposal
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Identify Waste Type

Solid Chemical Waste Liquid Chemical Waste Contaminated Sharps

Segregate Waste

Label Waste Container

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page
Caption: Decision-making process for the proper disposal of IMS-175-2 waste.

Disclaimer: No specific Safety Data Sheet (SDS) for IMS-175-2 was found in the public
domain. The information provided is based on general laboratory safety practices for handling
research chemicals. It is imperative to consult your institution's Environmental Health and
Safety (EHS) department for specific guidance and to perform a thorough risk assessment
before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling JIMS-175-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581588#personal-protective-equipment-for-
handling-jms-175-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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